Fodipir
Fodipir
Brand Name:
Vulcanchem
CAS No.:
118248-91-2
VCID:
VC20827974
InChI:
InChI=1S/C22H32N4O14P2/c1-13-21(31)17(15(5-23-13)11-39-41(33,34)35)7-25(9-19(27)28)3-4-26(10-20(29)30)8-18-16(12-40-42(36,37)38)6-24-14(2)22(18)32/h5-6,31-32H,3-4,7-12H2,1-2H3,(H,27,28)(H,29,30)(H2,33,34,35)(H2,36,37,38)
SMILES:
CC1=NC=C(C(=C1O)CN(CCN(CC2=C(C(=NC=C2COP(=O)(O)O)C)O)CC(=O)O)CC(=O)O)COP(=O)(O)O
Molecular Formula:
C22H32N4O14P2
Molecular Weight:
638.5 g/mol
Fodipir
CAS No.: 118248-91-2
Cat. No.: VC20827974
Molecular Formula: C22H32N4O14P2
Molecular Weight: 638.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 118248-91-2 |
|---|---|
| Molecular Formula | C22H32N4O14P2 |
| Molecular Weight | 638.5 g/mol |
| IUPAC Name | 2-[2-[carboxymethyl-[[3-hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]methyl]amino]ethyl-[[3-hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]methyl]amino]acetic acid |
| Standard InChI | InChI=1S/C22H32N4O14P2/c1-13-21(31)17(15(5-23-13)11-39-41(33,34)35)7-25(9-19(27)28)3-4-26(10-20(29)30)8-18-16(12-40-42(36,37)38)6-24-14(2)22(18)32/h5-6,31-32H,3-4,7-12H2,1-2H3,(H,27,28)(H,29,30)(H2,33,34,35)(H2,36,37,38) |
| Standard InChI Key | SQKUFYLUXROIFM-UHFFFAOYSA-N |
| SMILES | CC1=NC=C(C(=C1O)CN(CCN(CC2=C(C(=NC=C2COP(=O)(O)O)C)O)CC(=O)O)CC(=O)O)COP(=O)(O)O |
| Canonical SMILES | CC1=NC=C(C(=C1O)CN(CCN(CC2=C(C(=NC=C2COP(=O)(O)O)C)O)CC(=O)O)CC(=O)O)COP(=O)(O)O |
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